Cas no 64459-25-2 (4-cyanophenyl chloroformate)

• Product Name: 4-cyanophenyl chloroformate
• CAS No: 64459-25-2
• MF: C₈H₄ClNO₂
• MW: 181.575860977173
• MDL: MFCD24141154
• CID: 4097370
• PubChem ID: 15917602
• Update Time: 2025-04-22

4-cyanophenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid, 4-cyanophenyl ester
• (4-cyanophenyl) carbonochloridate
• EN300-281251
• G82947
• 64459-25-2
• 4-cyanophenyl chloroformate
• 4-cyanophenylchloroformate
• AKOS020226598
• SCHEMBL2189997
• UMOIFGNHLTVCEK-UHFFFAOYSA-N
• PCA45925
• 993-890-3
• MFCD24141154

• MDL： MFCD24141154
• Inchi： 1S/C8H4ClNO2/c9-8(11)12-7-3-1-6(5-10)2-4-7/h1-4H
• InChI Key： UMOIFGNHLTVCEK-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 180.9930561g/mol
• Monoisotopic Mass: 180.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1Ų

4-cyanophenyl chloroformate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles